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Compound of Interest

Compound Name: Acetaminophen sulfate

Cat. No.: B162742 Get Quote

For researchers and scientists engaged in drug development and other laboratory work, the

safe handling and disposal of chemical waste are paramount. Acetaminophen sulfate, a

metabolite of acetaminophen, is a compound that requires careful management to ensure

personnel safety and environmental compliance. This guide provides essential, step-by-step

procedures for the proper disposal of acetaminophen sulfate in a laboratory setting.

Chemical and Physical Properties
A clear understanding of a substance's properties is foundational to its safe handling and

disposal.

Property Value

Molecular Formula C₈H₉NO₅S[1][2][3]

Molecular Weight 231.23 g/mol [1][2]

Appearance Solid, Crystals or Crystalline Powder[1][4]

Solubility in Water Slightly soluble[5]

InChIKey IGTYILLPRJOVFY-UHFFFAOYSA-N[2]

CAS Number 10066-90-7[1][3]

Hazard Identification and Safety Precautions

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b162742?utm_src=pdf-interest
https://www.benchchem.com/product/b162742?utm_src=pdf-body
https://www.benchchem.com/product/b162742?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Acetaminophen-sulfate
https://precision.fda.gov/ginas/app/ui/substances/479bddef-8cb7-490c-9868-9eaf722dbac1
https://www.guidechem.com/msds/10066-90-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/Acetaminophen-sulfate
https://precision.fda.gov/ginas/app/ui/substances/479bddef-8cb7-490c-9868-9eaf722dbac1
https://pubchem.ncbi.nlm.nih.gov/compound/Acetaminophen-sulfate
https://www.chemicalbook.com/msds/acetaminophen.pdf
https://hmdb.ca/metabolites/HMDB0059911
https://precision.fda.gov/ginas/app/ui/substances/479bddef-8cb7-490c-9868-9eaf722dbac1
https://pubchem.ncbi.nlm.nih.gov/compound/Acetaminophen-sulfate
https://www.guidechem.com/msds/10066-90-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetaminophen sulfate is classified as a hazardous substance.[6] It is known to cause skin

irritation, serious eye damage, and may lead to an allergic skin reaction or respiratory irritation.

[7][8] Therefore, appropriate personal protective equipment (PPE) is mandatory when handling

this compound.

Required Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles are essential to prevent eye contact.[9]

Hand Protection: Nitrile gloves should be worn to avoid skin contact.[9]

Body Protection: A lab coat is required to protect against accidental spills.[9]

Respiratory Protection: In situations where dust may be generated, a particulate filter

respirator is necessary.[4]

Step-by-Step Disposal Protocol
The proper disposal of acetaminophen sulfate waste should be treated with the same

diligence as any other laboratory chemical.

1. Waste Segregation and Collection:

Initial Step: Do not mix acetaminophen sulfate waste with other waste streams, especially

with incompatible chemicals like oxidizing agents.[7][9]

Container: Collect the waste in a designated, chemically compatible, and clearly labeled

hazardous waste container.[9] The container must be kept closed except when adding

waste.[9]

2. Labeling:

The waste container must be clearly marked with "Hazardous Waste," the chemical name

"Acetaminophen Sulfate," and the date when the waste accumulation began.[9]

3. Storage:
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Store the waste container in a designated satellite accumulation area (SAA) at or near the

point of generation.[9][10]

Ensure that the storage area is away from sinks, floor drains, direct sunlight, and heat

sources.[11]

Incompatible wastes must be stored in separate containment bins.[11]

4. Final Disposal:

Professional Service: The primary and recommended method for the final disposal of

acetaminophen sulfate is through a licensed hazardous waste disposal company.[9]

Contact your institution's Environmental Health and Safety (EH&S) department to arrange for

pickup.[9]

Prohibited Methods:

Do Not dispose of acetaminophen sulfate down the drain.[4][9] Discharging chemicals

into the sewer system can interfere with wastewater treatment processes and harm the

environment.[12]

Do Not dispose of acetaminophen sulfate in the regular trash.[9]

Incineration: Controlled incineration by a licensed facility is a common and effective method

for the destruction of chemical waste.[4][9]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

acetaminophen sulfate waste in a laboratory setting.
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Caption: Workflow for the proper disposal of acetaminophen sulfate waste.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

environmentally responsible disposal of acetaminophen sulfate, fostering a secure and

compliant research environment. Always consult your institution's specific safety and disposal

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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